Cas no 93859-04-2 (Benzene,1-dodecyl-2,4-diisocyanato-)

• Product name: Benzene,1-dodecyl-2,4-diisocyanato-
• CAS No: 93859-04-2
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 806500
• PubChem ID: 20088359

Benzene,1-dodecyl-2,4-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-dodecyl-2,4-diisocyanato-
• 1-dodecyl-2,4-diisocyanatobenzene
• 6-dodecyl-1,3-phenylene diisocyanate
• 1-dodecyl-2,4-diisocyanato-benzen
• 93859-04-2
• DTXSID20869136
• EINECS 299-339-7
• SCHEMBL9131575
• Benzene, 1-dodecyl-2,4-diisocyanato-
• NS00064116

• Inchi： 1S/C20H28N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-18-13-14-19(21-16-23)15-20(18)22-17-24/h13-15H,2-12H2,1H3
• InChI Key： GYNTWFAMMSEMNZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC1=C(C=C(C=C1)N=C=O)N=C=O

Computed Properties

• Exact Mass: 328.215078140g/mol
• Monoisotopic Mass: 328.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 433.8°Cat760mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.518